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Compound of Interest

Compound Name: 13-Dehydroxyindaconitine

Cat. No.: B12815061 Get Quote

A comprehensive review of available scientific literature reveals a significant lack of specific,

reproducible experimental data for the diterpenoid alkaloid 13-Dehydroxyindaconitine. While

the compound is identified as a natural product found in plants of the Aconitum genus,

particularly Aconitum kusnezoffii Reichb., dedicated studies detailing its biological effects with

quantitative, replicable findings are not present in publicly accessible research databases.

This guide, intended for researchers, scientists, and drug development professionals, aims to

provide a comparative overview of research findings. However, due to the absence of primary

research literature on 13-Dehydroxyindaconitine, a direct comparison of its performance and

experimental data with other alternatives is not feasible at this time. The information that is

available is largely descriptive and found in chemical supplier databases and broad reviews of

Aconitum alkaloids. These sources generally attribute potential antioxidant, anti-inflammatory,

and anticancer activities to the compound without citing specific experimental validation.
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Property Information

Chemical Formula C₃₄H₄₇NO₉

Molecular Weight 613.74 g/mol

IUPAC Name

[(2R,3R,5R,6S,8R,13R,14R,16S,17S,18R)-8-

acetyloxy-11-ethyl-14-hydroxy-6,16,18-

trimethoxy-13-(methoxymethyl)-11-

azahexacyclo[7.7.2.1²,⁵.0¹,¹⁰.0³,⁸.0¹³,¹⁷]nonadec

an-4-yl] benzoate

CAS Number 77757-14-3

Natural Source Aconitum kusnezoffii Reichb.

Inferred Biological Activities of Related Aconitum
Alkaloids
Research on other alkaloids from the Aconitum genus, such as Aconitine and Indaconitine,

suggests a range of biological activities. It is plausible that 13-Dehydroxyindaconitine may

share some of these properties, but this remains speculative without direct experimental

evidence. The activities of related compounds are generally attributed to their interaction with

voltage-gated sodium channels.

A generalized, hypothetical workflow for investigating the biological activities of a novel

compound like 13-Dehydroxyindaconitine is presented below. This workflow illustrates the

types of experiments that would be necessary to generate the data required for a

reproducibility analysis.
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Caption: Hypothetical workflow for the initial biological screening of 13-
Dehydroxyindaconitine.

A potential signaling pathway that could be investigated, based on the activities of related

compounds, is the induction of apoptosis in cancer cells. A simplified, hypothetical diagram of

such a pathway is provided.
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Caption: A simplified, hypothetical signaling pathway for apoptosis induced by 13-
Dehydroxyindaconitine.
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The current body of scientific literature does not contain sufficient data to conduct a meaningful

analysis of the reproducibility of research findings on 13-Dehydroxyindaconitine. The

information available is preliminary and lacks the detailed experimental protocols and

quantitative data necessary for such an evaluation.

For researchers interested in this compound, the following steps are recommended:

Primary Research: Conduct foundational in vitro studies to determine the cytotoxic,

antioxidant, anti-inflammatory, and anticancer activities of purified 13-
Dehydroxyindaconitine.

Detailed Methodologies: Publish detailed experimental protocols, including cell lines used,

reagent concentrations, incubation times, and analytical methods, to ensure that the work

can be replicated by other laboratories.

Quantitative Data Reporting: Report all quantitative data, such as IC₅₀ values, percentage

inhibition, and levels of protein or gene expression, with appropriate statistical analysis.

Until such primary research is conducted and published, a comparative guide on the

reproducibility of 13-Dehydroxyindaconitine research findings cannot be compiled. The

scientific community would benefit from initial studies that characterize the biological activities

of this compound, which would then pave the way for future reproducibility studies.

To cite this document: BenchChem. [Reproducibility of 13-Dehydroxyindaconitine Research
Findings: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12815061#reproducibility-of-13-
dehydroxyindaconitine-research-findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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